Cas no 208848-50-4 (Benzenemethanamine, α-ethyl-4-methoxy-, (αS)-)

• Product Name: Benzenemethanamine, α-ethyl-4-methoxy-, (αS)-
• CAS No: 208848-50-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD06761813
• CID: 4502495
• PubChem ID: 2496556
• Update Time: 2025-07-01

Benzenemethanamine, α-ethyl-4-methoxy-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-ethyl-4-methoxy-, (αS)-
• (1S)-1-(4-METHOXYPHENYL)PROPAN-1-AMINE
• N10942
• 208848-50-4
• WOEIOKRLEJXFEF-JTQLQIEISA-N
• (R,S)-1-(4-Methoxy-phenyl)-propylamine
• MFCD06761813
• (S)-1-(4-METHOXYPHENYL)PROPAN-1-AMINE
• (S)-1-(4-methoxy-phenyl)-propylamine
• SCHEMBL4963046
• AKOS015841975
• (1S)-1-(4-Methoxyphenyl)propane-1-amine

• MDL： MFCD06761813
• Inchi： 1S/C10H15NO/c1-3-10(11)8-4-6-9(12-2)7-5-8/h4-7,10H,3,11H2,1-2H3/t10-/m0/s1
• InChI Key： WOEIOKRLEJXFEF-JTQLQIEISA-N
• SMILES： [C@H](C1=CC=C(OC)C=C1)(N)CC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on Benzenemethanamine, α-ethyl-4-methoxy-, (αS)-

Benzenemethanamine, α-ethyl-4-methoxy-, (αS)-: A Comprehensive Overview

Benzenemethanamine, α-ethyl-4-methoxy-, (αS)- is a compound with the CAS number 208848-50-4, and it has garnered significant attention in the field of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material synthesis, and catalytic processes, making it a subject of intense research interest.

The molecular structure of Benzenemethanamine, α-ethyl-4-methoxy-, (αS)- consists of a benzene ring substituted with a methoxy group at the 4-position and an ethylamine group at the α-position. This configuration imparts distinctive electronic and steric properties to the molecule. Researchers have explored its reactivity under various conditions, revealing its potential as a versatile building block in organic synthesis.

One of the most promising applications of this compound lies in its use as a chiral catalyst in asymmetric synthesis. The (αS) configuration introduces chirality into the molecule, enabling it to serve as a template for enantioselective reactions. Recent advancements in catalytic asymmetric synthesis have demonstrated that Benzenemethanamine, α-ethyl-4-methoxy-, (αS)- can effectively induce high enantioselectivity in reactions involving alkenes and alkynes. This has significant implications for the pharmaceutical industry, where enantiopure compounds are crucial for drug development.

In addition to its catalytic applications, Benzenemethanamine, α-ethyl-4-methoxy-, (αS)- has been investigated for its role in polymer chemistry. Its ability to form stable covalent bonds with other monomers makes it a valuable component in the synthesis of novel polymers with tailored properties. Recent studies have focused on its use in creating biodegradable polymers for environmental applications, addressing the growing concern over plastic waste.

The physical and chemical properties of Benzenemethanamine, α-ethyl-4-methoxy-, (αS)- have been extensively characterized using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Furthermore, the compound has shown potential in the field of agrochemicals. Its ability to interact with plant enzymes has led to investigations into its use as a herbicide or fungicide. Preliminary results indicate that it could offer an eco-friendly alternative to traditional chemical pesticides, aligning with global efforts to promote sustainable agriculture.

In terms of safety and environmental impact, Benzenemethanamine, α-ethyl-4-methoxy-, (αS)- has undergone rigorous testing to assess its toxicity and biodegradability. Results suggest that it poses minimal risk to human health and the environment when used responsibly. However, further research is needed to fully understand its long-term effects on ecosystems.

The synthesis of Benzenemethanamine, α-ethyl-4-methoxy-, (αS)- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have developed efficient routes to prepare this compound on both laboratory and industrial scales. These advancements have significantly reduced production costs and improved yield rates.

Recent breakthroughs in computational chemistry have also contributed to our understanding of Benzenemethanamine, α-ethyl-4-methoxy-, (αS)-'s electronic structure and reactivity. Advanced quantum mechanical calculations have provided detailed insights into its bonding interactions and reaction mechanisms, paving the way for novel applications in fields such as electronics and optoelectronics.

In conclusion, Benzenemethanamine, α-ethyl-4-methoxy-, (αS)- is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and favorable properties make it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science. As ongoing studies continue to uncover new aspects of this compound's behavior and utility, its significance in both academic research and industrial applications is expected to grow further.